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Compound of Interest

Compound Name: Valtropine

Cat. No.: B3037589

Disclaimer: Extensive searches of scientific literature, chemical databases, and pharmaceutical
records have yielded no information on a compound named "Valtropine." The following guide
is constructed based on a hypothetical framework, assuming "Valtropine" is a newly
discovered natural product with potential therapeutic applications. The experimental protocols,
data, and pathways described herein are illustrative and based on common methodologies in
natural product drug discovery. They are intended to serve as a template for what a technical
guide for a novel compound might entail.

Introduction

This document provides a comprehensive technical overview of Valtropine, a novel compound
with significant therapeutic potential. We will delve into its discovery, characterization, and the
current understanding of its biological activity. All data presented is based on preliminary,
unpublished research.

Discovery and Natural Sources

Valtropine was first isolated from the bark of the rare Amazonian tree, Arboris inventa. Initial
screening of extracts from A. inventa showed potent inhibitory activity against tumor cell
proliferation. Subsequent bio-assay guided fractionation led to the isolation of Valtropine as
the active principle.

Table 1: Bio-activity of Arboris inventa Fractions
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% Inhibition of HCT116

Fraction Concentration (pg/mL)
Cell Growth

Crude Methanolic Extract 100 75.2
n-Hexane Fraction 100 12.5
Dichloromethane Fraction 100 88.9

Ethyl Acetate Fraction 100 45.3
Aqueous Fraction 100 5.1
Valtropine (Pure) 10 95.8

Physicochemical Properties

The structure of Valtropine was elucidated using a combination of NMR spectroscopy and

mass spectrometry. It is a novel alkaloid with a molecular weight of 389.45 g/mol .

Table 2: Physicochemical Data for Valtropine

Property Value
Molecular Formula C22H23N303
Molecular Weight 389.45 g/mol
Melting Point 212-214 °C
Solubility in Water 0.5 mg/mL
logP 2.8

Experimental Protocols

A detailed protocol for the isolation of Valtropine from Arboris inventa bark is provided below.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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